Cas no 2229081-70-1 (4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid)
4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid
- EN300-1984011
- 2229081-70-1
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- Inchi: 1S/C9H10Cl2N2O2/c1-5(9(14)15)2-3-6-7(10)12-4-13-8(6)11/h4-5H,2-3H2,1H3,(H,14,15)
- InChI Key: MMEVCUNEXMJYTM-UHFFFAOYSA-N
- SMILES: ClC1C(=C(N=CN=1)Cl)CCC(C(=O)O)C
Computed Properties
- Exact Mass: 248.0119330g/mol
- Monoisotopic Mass: 248.0119330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 63.1Ų
4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1984011-1g |
4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid |
2229081-70-1 | 1g |
$1458.0 | 2023-09-16 | ||
| Enamine | EN300-1984011-5g |
4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid |
2229081-70-1 | 5g |
$4226.0 | 2023-09-16 | ||
| Enamine | EN300-1984011-10g |
4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid |
2229081-70-1 | 10g |
$6266.0 | 2023-09-16 | ||
| Enamine | EN300-1984011-0.05g |
4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid |
2229081-70-1 | 0.05g |
$1224.0 | 2023-09-16 | ||
| Enamine | EN300-1984011-0.1g |
4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid |
2229081-70-1 | 0.1g |
$1283.0 | 2023-09-16 | ||
| Enamine | EN300-1984011-0.25g |
4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid |
2229081-70-1 | 0.25g |
$1341.0 | 2023-09-16 | ||
| Enamine | EN300-1984011-0.5g |
4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid |
2229081-70-1 | 0.5g |
$1399.0 | 2023-09-16 | ||
| Enamine | EN300-1984011-1.0g |
4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid |
2229081-70-1 | 1g |
$1458.0 | 2023-05-31 | ||
| Enamine | EN300-1984011-2.5g |
4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid |
2229081-70-1 | 2.5g |
$2856.0 | 2023-09-16 | ||
| Enamine | EN300-1984011-5.0g |
4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid |
2229081-70-1 | 5g |
$4226.0 | 2023-05-31 |
4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid
Comprehensive Overview of 4-(4,6-Dichloropyrimidin-5-yl)-2-methylbutanoic Acid (CAS No. 2229081-70-1)
4-(4,6-Dichloropyrimidin-5-yl)-2-methylbutanoic acid (CAS No. 2229081-70-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrimidine backbone and carboxylic acid functionality, serves as a critical intermediate in the synthesis of various bioactive molecules. Its structural features, including the dichloropyrimidine moiety and methylbutanoic acid side chain, make it a versatile building block for drug discovery and material science applications.
In recent years, the demand for 4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid has surged due to its potential role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its ability to modulate enzymatic activity, a property leveraged in targeting diseases like cancer and inflammatory disorders. The compound’s CAS No. 2229081-70-1 is frequently searched in academic databases and patent filings, reflecting its growing relevance in medicinal chemistry.
From an industrial perspective, 4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid is synthesized through multi-step organic reactions, often involving halogenation and cross-coupling techniques. Its purity and stability are critical for downstream applications, prompting advancements in analytical methods such as HPLC and NMR spectroscopy. Environmental and regulatory compliance also play a pivotal role in its production, aligning with global trends toward green chemistry and sustainable manufacturing.
The compound’s nomenclature, 4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid, may appear complex, but its systematic name underscores its precise chemical architecture. Users searching for “pyrimidine derivatives in drug design” or “CAS 2229081-70-1 applications” often seek insights into its reactivity and functional group compatibility. These queries highlight the intersection of organic synthesis and biomolecular engineering, where this compound excels as a scaffold for innovation.
Emerging trends in AI-driven drug discovery have further amplified interest in 4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid. Computational models predict its binding affinities and metabolic pathways, accelerating the identification of novel therapeutics. This synergy between wet-lab experimentation and in silico analysis exemplifies the compound’s adaptability to modern research paradigms.
In summary, 4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid (CAS No. 2229081-70-1) represents a convergence of chemical ingenuity and biomedical potential. Its applications span pharmaceutical intermediates, agrochemical formulations, and material science, making it a cornerstone of contemporary synthetic chemistry. As scientific inquiries evolve, this compound will undoubtedly remain at the forefront of molecular innovation.
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